Cas no 508192-91-4 (2-Pyridinecarboximidic acid, phenylmethyl ester)

• Product Name: 2-Pyridinecarboximidic acid, phenylmethyl ester
• CAS No: 508192-91-4
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 1569418
• Update Time: 2024-08-24

2-Pyridinecarboximidic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboximidic acid, phenylmethyl ester

• Inchi： 1S/C13H12N2O/c14-13(12-8-4-5-9-15-12)16-10-11-6-2-1-3-7-11/h1-9,14H,10H2
• InChI Key： ITHPRSBKZFOJLQ-UHFFFAOYSA-N
• SMILES： C1(C(=N)OCC2=CC=CC=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 212.09506

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 334.2±44.0 °C(Predicted)
• PSA: 45.97
• pka: 4.74±0.70(Predicted)